Cas no 2137089-53-1 (5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid)

5-Methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid is a chiral heterocyclic compound featuring a fused triazole-oxazolidine scaffold. Its stereospecific (4R) configuration and functionalized carboxylic acid group make it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules with potential antimicrobial or antiviral properties. The rigid triazole core enhances metabolic stability, while the oxazolidine moiety contributes to conformational constraint, improving target binding affinity. This compound’s structural versatility allows for further derivatization, enabling the development of novel pharmacophores. Its high purity and defined stereochemistry ensure reproducibility in research applications, making it suitable for structure-activity relationship (SAR) studies and drug discovery programs.
5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid structure
2137089-53-1 structure
Product Name:5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid
CAS No:2137089-53-1
MF:C7H10N4O3
MW:198.179300785065
CID:5909346
PubChem ID:165861608
Update Time:2025-10-29

5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid
    • EN300-712749
    • 2137089-53-1
    • Inchi: 1S/C7H10N4O3/c1-4-6(7(12)13)9-10-11(4)5-2-8-14-3-5/h5,8H,2-3H2,1H3,(H,12,13)/t5-/m1/s1
    • InChI Key: CNMRKDXYCQGVFB-RXMQYKEDSA-N
    • SMILES: O1C[C@@H](CN1)N1C(C)=C(C(=O)O)N=N1

Computed Properties

  • Exact Mass: 198.07529019g/mol
  • Monoisotopic Mass: 198.07529019g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3
  • Topological Polar Surface Area: 89.3Ų

5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

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Additional information on 5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid

5-Methyl-1-[(4R)-1,2-Oxazolidin-4-yl]-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137089-53-1) is a structurally complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique combination of functional groups and stereochemistry, making it a subject of interest in both academic and industrial research. The oxazolidin ring system and the triazole moiety are key structural elements that contribute to its versatile properties.

Recent studies have highlighted the importance of oxazolidin-containing compounds in drug delivery systems due to their ability to form stable amide bonds with amino acids. The triazole group, on the other hand, is known for its applications in click chemistry and as a bioisostere in medicinal chemistry. The presence of both these functional groups in the same molecule makes 5-methyl-1-[(4R)-1,2-oxazolidin-4-yl]-1H-1,2,3-triazole-4-carboxylic acid a promising candidate for multifunctional applications.

The synthesis of this compound involves a series of carefully designed reactions that ensure the preservation of stereochemistry at the oxazolidin center. Researchers have employed various strategies, including organocatalytic methods and transition metal-mediated coupling reactions, to achieve high yields and excellent enantioselectivity. The carboxylic acid group at the 4-position of the triazole ring plays a critical role in determining the compound's solubility and reactivity, making it suitable for further functionalization.

In terms of physical properties, 5-methyl...

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